![molecular formula C19H17FN2O5 B4854104 3-(4-fluorophenyl)-N-(3,4,5-trimethoxyphenyl)-5-isoxazolecarboxamide](/img/structure/B4854104.png)
3-(4-fluorophenyl)-N-(3,4,5-trimethoxyphenyl)-5-isoxazolecarboxamide
Overview
Description
3-(4-fluorophenyl)-N-(3,4,5-trimethoxyphenyl)-5-isoxazolecarboxamide, also known as 4F-ADB, is a synthetic cannabinoid that has gained popularity as a research chemical. It belongs to the indazole-3-carboxamide family and has been used in scientific research to investigate the biochemical and physiological effects of cannabinoids.
Mechanism of Action
The mechanism of action of 3-(4-fluorophenyl)-N-(3,4,5-trimethoxyphenyl)-5-isoxazolecarboxamide is similar to that of other cannabinoids. It binds to the CB1 and CB2 receptors in the body, which are part of the endocannabinoid system. This leads to a range of effects, including changes in mood, appetite, and pain perception.
Biochemical and Physiological Effects:
Research has shown that 3-(4-fluorophenyl)-N-(3,4,5-trimethoxyphenyl)-5-isoxazolecarboxamide has a range of biochemical and physiological effects. It has been found to have analgesic, anti-inflammatory, and anti-convulsant properties. It has also been shown to affect appetite, mood, and memory. These effects are thought to be mediated by its interaction with the CB1 and CB2 receptors in the body.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(4-fluorophenyl)-N-(3,4,5-trimethoxyphenyl)-5-isoxazolecarboxamide in lab experiments is that it has a high affinity for the CB1 and CB2 receptors, making it a useful tool for investigating the endocannabinoid system. However, one limitation is that it is a synthetic compound, and its effects may not be representative of those of natural cannabinoids found in the body.
Future Directions
There are many future directions for research on 3-(4-fluorophenyl)-N-(3,4,5-trimethoxyphenyl)-5-isoxazolecarboxamide and other synthetic cannabinoids. One area of interest is the development of new compounds with improved selectivity and potency for the CB1 and CB2 receptors. Another area of interest is the investigation of the therapeutic potential of cannabinoids for a range of conditions, including pain, inflammation, and neurological disorders. Finally, research is needed to better understand the long-term effects of synthetic cannabinoids on the body, particularly with regard to their potential for addiction and other negative health outcomes.
Scientific Research Applications
3-(4-fluorophenyl)-N-(3,4,5-trimethoxyphenyl)-5-isoxazolecarboxamide has been used in scientific research to investigate the biochemical and physiological effects of cannabinoids. It has been found to have high affinity for the CB1 and CB2 receptors, which are the primary targets of cannabinoids in the body. This has led to its use in studies of the endocannabinoid system and its role in various physiological processes.
properties
IUPAC Name |
3-(4-fluorophenyl)-N-(3,4,5-trimethoxyphenyl)-1,2-oxazole-5-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN2O5/c1-24-15-8-13(9-16(25-2)18(15)26-3)21-19(23)17-10-14(22-27-17)11-4-6-12(20)7-5-11/h4-10H,1-3H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNURNUUCTSCNDW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)NC(=O)C2=CC(=NO2)C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-fluorophenyl)-N-(3,4,5-trimethoxyphenyl)-1,2-oxazole-5-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.